N1-(2,6-dimethylphenyl)-N2-(2-morpholinoethyl)oxalamide
Overview
Description
N1-(2,6-dimethylphenyl)-N2-(2-morpholinoethyl)oxalamide, commonly known as DMOX, is a chemical compound that has been widely studied for its potential applications in scientific research. DMOX belongs to the class of oxalamide compounds and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of DMOX is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in cancer cell growth and proliferation. DMOX has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DMOX has a range of biochemical and physiological effects, including anti-cancer properties, anti-inflammatory properties, and neuroprotective effects. DMOX has also been shown to have antioxidant properties, which may be beneficial in the treatment of a range of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMOX in scientific research is its low toxicity and high selectivity for cancer cells. However, the compound is relatively unstable and may decompose over time, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research on DMOX. One area of interest is the development of new cancer treatments based on DMOX and related compounds. Another area of interest is the development of new drugs for the treatment of inflammatory diseases and neurodegenerative disorders. Additionally, research on the biochemical and physiological effects of DMOX may lead to new insights into the mechanisms of disease and potential new targets for drug development.
Synthesis Methods
The synthesis of DMOX involves the reaction of 2,6-dimethylphenyl isocyanate with 2-(morpholino)ethylamine in the presence of a suitable solvent and catalyst. The reaction yields DMOX as a white crystalline solid, which can be purified using standard techniques.
Scientific Research Applications
DMOX has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. DMOX has been shown to have anti-cancer properties and has been studied as a potential chemotherapy drug.
properties
IUPAC Name |
N'-(2,6-dimethylphenyl)-N-(2-morpholin-4-ylethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O3/c1-12-4-3-5-13(2)14(12)18-16(21)15(20)17-6-7-19-8-10-22-11-9-19/h3-5H,6-11H2,1-2H3,(H,17,20)(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRBZUUOQOOAZHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCCN2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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